Cas no 88395-92-0 (Butanoic acid, 4-chloro-, nonyl ester)

• Product Name: Butanoic acid, 4-chloro-, nonyl ester
• CAS No: 88395-92-0
• MF: C₁₃H₂₅ClO₂
• MW: 248.789403676987
• CID: 634332
• PubChem ID: 527652
• Update Time: 2025-04-19

Butanoic acid, 4-chloro-, nonyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-chloro-, nonyl ester
• nonyl 4-chlorobutanoate
• SCHEMBL21811756
• JOHFUSYZUPEZNG-UHFFFAOYSA-N
• DTXSID90335873
• 88395-92-0
• Butanoic acid, 4-chloro, nonyl ester

• Inchi： 1S/C13H25ClO2/c1-2-3-4-5-6-7-8-12-16-13(15)10-9-11-14/h2-12H2,1H3
• InChI Key： JOHFUSYZUPEZNG-UHFFFAOYSA-N
• SMILES： ClCCCC(=O)OCCCCCCCCC

Computed Properties

• Exact Mass: 248.1543077g/mol
• Monoisotopic Mass: 248.1543077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų